Cas no 121730-37-8 (Heptatetracontanoic acid)

• Product Name: Heptatetracontanoic acid
• CAS No: 121730-37-8
• MF: C₄₇H₉₄O₂
• MW: 691.248075962067
• CID: 3688291
• PubChem ID: 85595647
• Update Time: 2025-04-22

Heptatetracontanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptatetracontanoic acid
• DTXSID401313375
• 121730-37-8

• Inchi： 1S/C47H94O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47(48)49/h2-46H2,1H3,(H,48,49)
• InChI Key： LQAZSTJBYJGQGZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 690.72538224g/mol
• Monoisotopic Mass: 690.72538224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 45
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.2
• Topological Polar Surface Area: 37.3Ų